Cas no 1212288-54-4 (cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid)

• Product Name: cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid
• CAS No: 1212288-54-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD09029033
• CID: 4563171
• PubChem ID: 45790118
• Update Time: 2025-05-20

cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (CIS)-3-(TERT-BUTOXYCARBONYL)CYCLOBUTANECARBOXYLIC ACID
• rac-(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid, cis
• cis-Cyclobutane-1,3-dicarboxylic acid mono-tert-butyl ester
• cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid
• 3-t-Butoxycarbonylcyclobutanecarboxylic acid
• CS-0309571
• (1r,3r)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid
• 1824538-52-4
• CS-0057770
• SB47603
• MFCD09029038
• PS-16335
• cis-3-(tert-Butoxycarbonyl)cyclobutanecarboxylic acid
• PS-16336
• 2166836-11-7
• EN300-8659323
• EN300-8673034
• 3-[(2-methylpropan-2-yl)oxycarbonyl]cyclobutane-1-carboxylic acid
• (1S,3S)-3-(tert-Butoxycarbonyl)cyclobutanecarboxylic acid
• trans-Cyclobutane-1,3-dicarboxylicacidmono-tert-butylester
• SY321788
• trans-3-tert-butoxycarbonylcyclobutanecarboxylic acid
• (1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutane-1-carboxylic acid
• D96618
• trans-3-t-Butoxycarbonylcyclobutanecarboxylic acid
• trans-3-(tert-Butoxycarbonyl)cyclobutanecarboxylic Acid
• 3-tert-butoxycarbonylcyclobutanecarboxylic acid
• PS-17494
• (trans)-3-(tert-butoxycarbonyl)cyclobutanecarboxylic acid
• MFCD09027506
• 3-Boc-cyclobutanecarboxylic Acid
• SY343880
• 1212288-54-4
• Rel-(1r,3r)-3-(tert-butoxycarbonyl)cyclobutane-1-carboxylic acid
• Cyclobutane-1,3-dicarboxylicacidmono-tert-butylester
• SCHEMBL3641879
• 3-(tert-Butoxycarbonyl)cyclobutane-1-carboxylic acid
• MFCD09029033
• cis-3-t-Butoxycarbonylcyclobutanecarboxylic acid
• 3-Tert-butoxycarbonylcyclobutanecarboxylicacid
• SCHEMBL10289698
• PB41912
• D96750
• SB31790
• SB34589
• Cyclobutane-1,3-dicarboxylic acid mono-tert-butyl ester
• D96617

• MDL： MFCD09029033
• Inchi： 1S/C10H16O4/c1-10(2,3)14-9(13)7-4-6(5-7)8(11)12/h6-7H,4-5H2,1-3H3,(H,11,12)/t6-,7+
• InChI Key： SXGHENXTHRGIPQ-KNVOCYPGSA-N
• SMILES： [C@@H]1(C(OC(C)(C)C)=O)C[C@H](C(O)=O)C1

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Additional information on cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid

Introduction to cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid (CAS No. 1212288-54-4)

cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid (CAS No. 1212288-54-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a cyclobutane ring and a tert-butoxycarbonyl (Boc) protecting group. These attributes make it an invaluable intermediate in the synthesis of complex molecules and pharmaceuticals.

The chemical structure of cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid is defined by its cis configuration, which refers to the spatial arrangement of the substituents around the cyclobutane ring. The Boc group, known for its stability under mild conditions and ease of removal, is particularly useful in protecting the carboxylic acid functional group during multi-step syntheses. This makes cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid an ideal choice for researchers aiming to synthesize compounds with specific stereochemical requirements.

In recent years, cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of small molecules that target specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors for protein-protein interactions, which are crucial in various disease states such as cancer and neurodegenerative disorders.

Another significant application of cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid is in the field of polymer science. The cyclobutane ring provides unique mechanical properties to polymers, making them suitable for advanced materials such as coatings, adhesives, and biomedical devices. Researchers at the University of California, Berkeley, have demonstrated the synthesis of novel polymers using this compound, which exhibit enhanced thermal stability and mechanical strength compared to traditional polymers.

The synthesis of cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid typically involves a multi-step process that includes the formation of the cyclobutane ring and the introduction of the Boc protecting group. A common synthetic route involves the cyclization of a linear precursor followed by Boc protection. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, making it more efficient and scalable for industrial applications.

The physical properties of cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it easy to handle and purify using standard laboratory techniques such as recrystallization and column chromatography.

In terms of safety and handling, cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid should be stored under dry conditions and protected from light to prevent degradation. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The market demand for cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid is on the rise due to its diverse applications in pharmaceuticals, materials science, and other industries. Major suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity forms of this compound to meet the growing needs of researchers and industrial users.

In conclusion, cis-3-tert-butoxycarbonylcyclobutanecarboxylic acid (CAS No. 1212288-54-4) is a highly valuable compound with a wide range of applications in various scientific fields. Its unique structural features and chemical properties make it an essential tool for researchers aiming to develop new drugs, advanced materials, and other innovative products. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow even further.